Cas no 2097895-07-1 (4-cyclopropyl-1-{1-4-(1,3-thiazol-2-yloxy)benzoylazetidin-3-yl}-1H-1,2,3-triazole)

• Product Name: 4-cyclopropyl-1-{1-4-(1,3-thiazol-2-yloxy)benzoylazetidin-3-yl}-1H-1,2,3-triazole
• CAS No: 2097895-07-1
• MF: C₁₈H₁₇N₅O₂S
• MW: 367.424881696701
• CID: 5941619
• PubChem ID: 121190135
• Update Time: 2025-07-16

4-cyclopropyl-1-{1-4-(1,3-thiazol-2-yloxy)benzoylazetidin-3-yl}-1H-1,2,3-triazole Chemical and Physical Properties

Names and Identifiers

• 4-cyclopropyl-1-{1-4-(1,3-thiazol-2-yloxy)benzoylazetidin-3-yl}-1H-1,2,3-triazole
• (3-(4-cyclopropyl-1H-1,2,3-triazol-1-yl)azetidin-1-yl)(4-(thiazol-2-yloxy)phenyl)methanone
• AKOS032467390
• 2097895-07-1
• 4-cyclopropyl-1-{1-[4-(1,3-thiazol-2-yloxy)benzoyl]azetidin-3-yl}-1H-1,2,3-triazole
• F6555-0289
• [3-(4-cyclopropyltriazol-1-yl)azetidin-1-yl]-[4-(1,3-thiazol-2-yloxy)phenyl]methanone

• Inchi： 1S/C18H17N5O2S/c24-17(13-3-5-15(6-4-13)25-18-19-7-8-26-18)22-9-14(10-22)23-11-16(20-21-23)12-1-2-12/h3-8,11-12,14H,1-2,9-10H2
• InChI Key： KRDQTTDSQICTKL-UHFFFAOYSA-N
• SMILES： S1C=CN=C1OC1C=CC(=CC=1)C(N1CC(C1)N1C=C(C2CC2)N=N1)=O

Computed Properties

• Exact Mass: 367.11029598g/mol
• Monoisotopic Mass: 367.11029598g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 26
• Rotatable Bond Count: 5
• Complexity: 520
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 101Ų

Additional information on 4-cyclopropyl-1-{1-4-(1,3-thiazol-2-yloxy)benzoylazetidin-3-yl}-1H-1,2,3-triazole

Comprehensive Overview of 4-cyclopropyl-1-{1-4-(1,3-thiazol-2-yloxy)benzoylazetidin-3-yl}-1H-1,2,3-triazole (CAS No. 2097895-07-1)

The compound 4-cyclopropyl-1-{1-4-(1,3-thiazol-2-yloxy)benzoylazetidin-3-yl}-1H-1,2,3-triazole (CAS No. 2097895-07-1) represents a sophisticated heterocyclic structure with significant potential in medicinal chemistry and drug discovery. Its unique molecular architecture, featuring a cyclopropyl group, a 1,2,3-triazole core, and a 1,3-thiazole moiety linked via a benzoyl-azetidine scaffold, has garnered attention for its diverse biological activities. Researchers are increasingly exploring its applications in targeting protein-protein interactions (PPIs) and enzyme inhibition, particularly in oncology and infectious disease therapeutics.

In recent years, the demand for novel small-molecule modulators has surged, driven by the need for precision medicine. The 1,2,3-triazole ring in this compound is a hallmark of "click chemistry," a technique widely adopted in drug development due to its high selectivity and biocompatibility. Meanwhile, the 1,3-thiazole fragment is recognized for its role in enhancing metabolic stability and bioavailability—a critical factor in optimizing pharmacokinetic profiles. These attributes align with current trends in AI-driven drug design, where computational models prioritize scaffolds like azetidine and thiazole for their balanced lipophilicity and hydrogen-bonding capacity.

From a synthetic perspective, the incorporation of a cyclopropyl group introduces steric constraints that can fine-tune conformational flexibility, a strategy often employed to improve target specificity. This aligns with frequent search queries such as "role of cyclopropyl in drug design" or "thiazole-based bioactive compounds." Moreover, the compound’s benzoylazetidin-3-yl linker exemplifies modern fragment-based drug discovery (FBDD) principles, enabling efficient optimization of binding affinity while minimizing off-target effects—a topic heavily discussed in peer-reviewed journals and pharmaceutical forums.

Analytical characterization of CAS No. 2097895-07-1 typically involves advanced techniques like LC-MS, NMR spectroscopy, and X-ray crystallography to confirm its structural integrity. Such rigorous validation is essential given the compound’s potential as a precursor for kinase inhibitors or GPCR modulators, both trending topics in preclinical research. Notably, its thiazol-2-yloxy ether linkage offers metabolic resistance against oxidative degradation, addressing a common challenge in oral drug formulation—an area of high interest for researchers investigating "improving drug half-life."

Beyond therapeutic applications, this compound’s modular design supports derivatization for chemical biology probes. For instance, its 1H-1,2,3-triazole unit can serve as a bioorthogonal handle for fluorescent labeling or affinity purification—an approach frequently searched as "triazole applications in proteomics." Additionally, the azetidine ring’s strained geometry mimics transition states in enzymatic reactions, making it valuable for mechanistic studies, a niche yet growing field in enzymology.

In summary, 4-cyclopropyl-1-{1-4-(1,3-thiazol-2-yloxy)benzoylazetidin-3-yl}-1H-1,2,3-triazole exemplifies the convergence of rational design and cutting-edge synthetic methodologies. Its multifaceted functionality resonates with contemporary research priorities, from fragment optimization to metabolic engineering, positioning it as a compelling candidate for next-generation pharmacophores. As the scientific community continues to explore its potential, this compound is poised to contribute meaningfully to breakthroughs in targeted therapy and chemical biology.